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Compound of Interest

Compound Name: 1,4-Dibromonaphthalene

Cat. No.: B041722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dibromonaphthalene, a key

chemical intermediate in various fields, including organic electronics and pharmaceutical

development. This document details its fundamental molecular properties, provides an

exemplary experimental protocol for its application in synthesis, and illustrates a common

reaction workflow.

Core Molecular and Physical Properties
1,4-Dibromonaphthalene is a halogenated polycyclic aromatic hydrocarbon. Its chemical

structure, featuring two bromine atoms on the naphthalene core, makes it a versatile precursor

for the synthesis of more complex molecules. The bromine atoms serve as reactive sites for

various cross-coupling reactions, enabling the construction of new carbon-carbon and carbon-

heteroatom bonds.

Below is a summary of its key quantitative data.
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Property Value Citations

Molecular Formula C₁₀H₆Br₂ [1]

Molecular Weight 285.96 g/mol [1]

CAS Number 83-53-4 [1]

Appearance
White to light beige crystalline

powder or crystals
[2][3]

Melting Point 79-83 °C [3]

IUPAC Name 1,4-dibromonaphthalene [1]

Application in Pharmaceutical and Materials
Science
1,4-Dibromonaphthalene is a valuable building block in the synthesis of novel organic

compounds.[2] In the pharmaceutical industry, it serves as an intermediate for the creation of

active pharmaceutical ingredients (APIs), including enzyme inhibitors and antibacterial agents.

[4][5] Its structure is particularly suited for developing dual neurokinin-1 (NK1) and neurokinin-2

(NK2) receptor antagonists, which have potential applications in treating conditions like anxiety

and depression.[6]

Furthermore, in materials science, derivatives of 1,4-Dibromonaphthalene are utilized in the

development of organic light-emitting diodes (OLEDs) and other organic electronic devices due

to their phosphorescent properties.[5][7]

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction
The Suzuki-Miyaura reaction is a powerful and widely used method for forming carbon-carbon

bonds. The following is a representative protocol for a Suzuki coupling reaction using a

dibromonaphthalene derivative as a starting material. This reaction is fundamental in

synthesizing biaryl compounds, which are common motifs in drug molecules.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromonaphthalene
https://wap.guidechem.com/encyclopedia/1-4-dibromonaphthalene-dic824.html
https://www.thermofisher.com/order/catalog/product/406500250
https://www.thermofisher.com/order/catalog/product/406500250
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromonaphthalene
https://www.benchchem.com/product/b041722?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-4-dibromonaphthalene-dic824.html
https://www.nbinno.com/article/oled-materials/1-4-dibromonaphthalene-a-key-building-block-in-pharmaceutical-development-qd
https://www.ossila.com/products/1-4-dibromonaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4432850.htm
https://www.benchchem.com/product/b041722?utm_src=pdf-body
https://www.ossila.com/products/1-4-dibromonaphthalene
https://www.innospk.com/en/?news/grok-exploring-14-dibromonaphthalene-a-key-oled-intermediate
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Reactions_Involving_Bromonaphthalene_Derivatives.pdf
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To synthesize a 1,4-diaryl-naphthalene derivative via a palladium-catalyzed Suzuki-

Miyaura cross-coupling reaction.

Materials:

1,4-Dibromonaphthalene

Arylboronic acid (e.g., Phenylboronic acid)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., aqueous Potassium Carbonate [K₂CO₃])

Solvent (e.g., Toluene, Dimethylformamide [DMF])

Anhydrous, degassed solvents

Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Magnetic stirrer and heating plate

Procedure:

Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add 1,4-
Dibromonaphthalene (1.0 mmol), the arylboronic acid (2.2 mmol), and the palladium

catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol).

Inert Atmosphere: Seal the flask and purge with an inert gas, such as argon or nitrogen, for

15-20 minutes to remove oxygen, which can deactivate the catalyst.

Solvent and Base Addition: Under a positive pressure of the inert gas, add the degassed

solvent system (e.g., a mixture of toluene and DMF). Subsequently, add the aqueous base

(e.g., 2M K₂CO₃ solution).

Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-120 °C) with

vigorous stirring.
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Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until

the starting material is consumed.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent like ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

filtrate under reduced pressure. The crude product can then be purified by column

chromatography on silica gel.

This protocol is a general guideline and may require optimization for specific substrates and

desired products.

Visualizing the Synthetic Workflow
The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction

described above.
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Start: Reactant Preparation

Reaction Setup:
1,4-Dibromonaphthalene

Arylboronic Acid
Pd Catalyst & Base
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(Purge with Ar or N2)

Add Degassed Solvents
and Aqueous Base

Heat and Stir
(e.g., 90-120 °C)

Monitor Reaction Progress
(TLC)

Aqueous Work-up
(Extraction)

Reaction Complete

Purification
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Final Product:
1,4-Diaryl-naphthalene

Click to download full resolution via product page

Suzuki-Miyaura Cross-Coupling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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